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The table below summarizes the key physical and solubility information for KHK-IN-2:

Property Value

Molecular Weight 372.34 g/mol [1]

CAS Number 2135304-43-5 [1] [2]

Solubility in DMSO 250 mg/mL [1] [2]

Molar Concentration 671.43 mM [1]

Stock Solution Preparation [1]

To prepare a 10 mM solution in DMSO, dissolve 3.72 mg of KHK-IN-2 in 1 mL of DMSO.

The supplier notes that the solution is "ready for reconstitution" and can be stored at -20°C for 1 year
or at -80°C for 2 years.

Important Note: Hygroscopic DMSO can impact solubility, so it is recommended to use newly
opened DMSO for best results.

Experimental Protocols for In Vivo Administration

For research involving animal models, the supplier provides detailed protocols for preparing working

solutions from the DMSO stock. The following workflow outlines the steps for preparing an in vivo dosing
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solution using the recommended solvent systems.

DMSO Stock Solution
(20.8 mg/mL)

Protocol 1:
10% DMSO + 40% PEG300

+ 5% Tween-80 + 45% Saline

Add 100 µL to
400 µL PEG300

Protocol 2:
10% DMSO + 90%

(20% SBE-β-CD in Saline)

Add 100 µL to
900 µL solvent mix

Protocol 3:
10% DMSO + 90% Corn Oil

Add 100 µL to
900 µL Corn Oil

Clear Homogeneous Solution
(≥ 2.08 mg/mL)

Mix, then add
50 µL Tween-80 &

450 µL Saline
Mix evenly Mix evenly

In Vivo Experiment

Click to download full resolution via product page

Workflow for preparing in vivo dosing solutions from a DMSO stock of KHK-IN-2 [1].

Protocol Details [1]:

Protocol 1 (Recommended): Yields a clear solution of ≥ 2.08 mg/mL. Add 100 µL of DMSO stock

(20.8 mg/mL) to 400 µL PEG300 and mix. Then add 50 µL Tween-80, mix, and finally add 450 µL of
saline to a total volume of 1 mL.

Protocol 2: Yields a clear solution of ≥ 2.08 mg/mL. Add 100 µL of DMSO stock directly to 900 µL of
20% SBE-β-CD in saline and mix.

Protocol 3 (Use with caution): Yields a clear solution of ≥ 2.08 mg/mL. Add 100 µL of DMSO stock
to 900 µL corn oil and mix. The supplier advises careful consideration if the continuous dosing period

exceeds half a month.
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Biological Context of KHK-IN-2

To help frame your research, here is some background on the therapeutic target of KHK-IN-2:

Primary Target: KHK-IN-2 is a potent and selective inhibitor of ketohexokinase (KHK), with an IC₅₀

of 0.45 µM [1] [2]. KHK is the primary enzyme that phosphorylates fructose to fructose-1-phosphate in
the liver [3] [4].

Therapeutic Rationale: KHK-C, the predominant hepatic isoform, lacks negative feedback
regulation. Unchecked fructose metabolism drives the production of lipogenic precursors, leading to

increased liver fat (steatosis), elevated blood triglycerides, and insulin resistance [3] [4].
Therefore, inhibiting KHK is a promising therapeutic strategy for metabolic conditions like non-
alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH) [3] [4].
Research Note: KHK exists in two isoforms (KHK-A and KHK-C). KHK-IN-2's specific activity against

each isoform is not detailed in the available sources, though its primary action is understood to be in
the liver [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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